Cas no 2137665-29-1 (6-(4-amino-1H-imidazol-1-yl)hexan-1-ol)
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-amino-1H-imidazol-1-yl)hexan-1-ol
- EN300-1106990
- 2137665-29-1
-
- Inchi: 1S/C9H17N3O/c10-9-7-12(8-11-9)5-3-1-2-4-6-13/h7-8,13H,1-6,10H2
- InChI Key: DPPKNGVXAPUBLI-UHFFFAOYSA-N
- SMILES: OCCCCCCN1C=NC(=C1)N
Computed Properties
- Exact Mass: 183.137162174g/mol
- Monoisotopic Mass: 183.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 64.1Ų
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1106990-0.05g |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol |
2137665-29-1 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1106990-0.1g |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol |
2137665-29-1 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1106990-0.25g |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol |
2137665-29-1 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1106990-0.5g |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol |
2137665-29-1 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1106990-1.0g |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol |
2137665-29-1 | 1g |
$1315.0 | 2023-06-10 | ||
| Enamine | EN300-1106990-2.5g |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol |
2137665-29-1 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1106990-5.0g |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol |
2137665-29-1 | 5g |
$3812.0 | 2023-06-10 | ||
| Enamine | EN300-1106990-10.0g |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol |
2137665-29-1 | 10g |
$5652.0 | 2023-06-10 | ||
| Enamine | EN300-1106990-1g |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol |
2137665-29-1 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1106990-5g |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol |
2137665-29-1 | 95% | 5g |
$2650.0 | 2023-10-27 |
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 6-(4-amino-1H-imidazol-1-yl)hexan-1-ol
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol: A Comprehensive Overview
6-(4-amino-1H-imidazol-1-yl)hexan-1-ol, also known by its CAS registry number 2137665-29-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this molecule consists of a hexanol backbone with a substituted imidazole ring at the sixth position, making it a unique member within its chemical family.
The synthesis of 6-(4-amino-1H-imidazol-1-yl)hexan-1-ol involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is essential for its use in various research and industrial applications. The imidazole ring, a key structural component, contributes significantly to the compound's reactivity and stability, making it a valuable building block in organic synthesis.
One of the most notable aspects of 6-(4-amino-1H-imidazol-1-yl)hexan-1-ol is its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit promising anti-proliferative activity against cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its ability to modulate key cellular pathways makes it a candidate for therapeutic interventions in other disease states.
In recent years, there has been growing interest in the application of 6-(4-amino-1H-imidazol-1-yllhexan-l-o) in the field of materials science. Its unique chemical properties make it suitable for use in the synthesis of advanced materials, such as polymers and nanoparticles. For example, researchers have utilized this compound as a functionalizing agent to enhance the biocompatibility and stability of nanomaterials used in drug delivery systems. This dual role in both therapeutic and material applications underscores its versatility as a chemical entity.
The pharmacokinetic properties of 6-(4-amino-lH-imidazol-l-yllhexan-l-o) have also been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies indicate that this compound exhibits favorable absorption and distribution profiles, which are critical for its effectiveness as a therapeutic agent. Furthermore, its metabolic stability and excretion pathways are being investigated to optimize its pharmacokinetic profile for clinical use.
In conclusion, 6-(4-amino-lH-imidazol-l-yllhexan-l-o) is a multifaceted compound with promising applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and medicine.
2137665-29-1 (6-(4-amino-1H-imidazol-1-yl)hexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)